Cas no 1805561-51-6 (Ethyl 4-chloro-5-cyano-2-fluorophenylacetate)

Ethyl 4-chloro-5-cyano-2-fluorophenylacetate is a fluorinated phenylacetate derivative with a chloro and cyano substitution pattern, making it a versatile intermediate in organic synthesis. Its structural features, including the electron-withdrawing groups (chloro, cyano, and fluoro), enhance reactivity in nucleophilic substitution and cross-coupling reactions. The ester functionality allows for further derivatization, such as hydrolysis or transesterification, facilitating its use in pharmaceutical and agrochemical applications. The compound’s high purity and stability under standard conditions ensure consistent performance in synthetic workflows. Its well-defined molecular structure makes it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs) requiring precise functional group manipulation.

Ethyl 4-chloro-5-cyano-2-fluorophenylacetate structure

1805561-51-6 structure

Product Name:Ethyl 4-chloro-5-cyano-2-fluorophenylacetate

CAS No:1805561-51-6

MF:C₁₁H₉ClFNO₂

MW:241.646065473557

CID:4796498

Update Time:2025-10-29

Ethyl 4-chloro-5-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-5-cyano-2-fluorophenylacetate
- Inchi： 1S/C11H9ClFNO2/c1-2-16-11(15)4-7-3-8(6-14)9(12)5-10(7)13/h3,5H,2,4H2,1H3
- InChI Key： KLVJBEJBZKWLPK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C#N)CC(=O)OCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 2.5
Topological Polar Surface Area: 50.1

Ethyl 4-chloro-5-cyano-2-fluorophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015020748-250mg	Ethyl 4-chloro-5-cyano-2-fluorophenylacetate	1805561-51-6	97%	250mg	499.20 USD	2021-05-31
Alichem	A015020748-500mg	Ethyl 4-chloro-5-cyano-2-fluorophenylacetate	1805561-51-6	97%	500mg	815.00 USD	2021-05-31
Alichem	A015020748-1g	Ethyl 4-chloro-5-cyano-2-fluorophenylacetate	1805561-51-6	97%	1g	1,460.20 USD	2021-05-31